Cas no 2306248-26-8 ((8R)-2-tert-butoxycarbonyl-5-oxa-2-azaspiro[3.4]octane-8-carboxylic acid)

(8R)-2-tert-Butoxycarbonyl-5-oxa-2-azaspiro[3.4]octane-8-carboxylic acid is a chiral spirocyclic compound featuring a unique oxa-aza bicyclic scaffold with a carboxylic acid functional group. Its rigid spiro[3.4]octane core enhances stereochemical stability, making it valuable for asymmetric synthesis and medicinal chemistry applications. The tert-butoxycarbonyl (Boc) protecting group ensures selective deprotection under mild acidic conditions, enabling versatile downstream modifications. The presence of both a carboxylic acid and a Boc-protected amine allows for dual functionalization, facilitating its use as a bifunctional building block in peptide mimetics or heterocyclic drug design. Its stereospecific (8R) configuration is particularly advantageous for constructing enantiopure pharmacophores targeting chiral environments. The compound's structural complexity and modular reactivity make it a promising intermediate for developing bioactive molecules with improved metabolic stability.

(8R)-2-tert-butoxycarbonyl-5-oxa-2-azaspiro[3.4]octane-8-carboxylic acid structure

2306248-26-8 structure

Product Name:(8R)-2-tert-butoxycarbonyl-5-oxa-2-azaspiro[3.4]octane-8-carboxylic acid

CAS No:2306248-26-8

MF:C₁₂H₁₉NO₅

MW:257.282963991165

CID:5302911

Update Time:2026-03-10

(8R)-2-tert-butoxycarbonyl-5-oxa-2-azaspiro[3.4]octane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- (R)-2-(tert-Butoxycarbonyl)-5-oxa-2-azaspiro[3.4]octane-8-carboxylic acid
- 5-Oxa-2-azaspiro[3.4]octane-2,8-dicarboxylic acid, 2-(1,1-dimethylethyl) ester, (8R)-
- (8R)-2-tert-butoxycarbonyl-5-oxa-2-azaspiro[3.4]octane-8-carboxylic acid
- Inchi： 1S/C12H19NO5/c1-11(2,3)18-10(16)13-6-12(7-13)8(9(14)15)4-5-17-12/h8H,4-7H2,1-3H3,(H,14,15)/t8-/m0/s1
- InChI Key： SLVMNOXQVAOPNU-QMMMGPOBSA-N
- SMILES： O1CC[C@@H](C(=O)O)C21CN(C(=O)OC(C)(C)C)C2

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 367
XLogP3: 0.3
Topological Polar Surface Area: 76.1

(8R)-2-tert-butoxycarbonyl-5-oxa-2-azaspiro[3.4]octane-8-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL029-100MG	(8R)-2-tert-butoxycarbonyl-5-oxa-2-azaspiro[3.4]octane-8-carboxylic acid	2306248-26-8	95%	100MG	￥ 1,762.00	2023-03-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL029-250MG	(8R)-2-tert-butoxycarbonyl-5-oxa-2-azaspiro[3.4]octane-8-carboxylic acid	2306248-26-8	95%	250MG	￥ 2,818.00	2023-03-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL029-500MG	(8R)-2-tert-butoxycarbonyl-5-oxa-2-azaspiro[3.4]octane-8-carboxylic acid	2306248-26-8	95%	500MG	￥ 4,699.00	2023-03-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL029-1G	(8R)-2-tert-butoxycarbonyl-5-oxa-2-azaspiro[3.4]octane-8-carboxylic acid	2306248-26-8	95%	1g	￥ 7,042.00	2023-03-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL029-5G	(8R)-2-tert-butoxycarbonyl-5-oxa-2-azaspiro[3.4]octane-8-carboxylic acid	2306248-26-8	95%	5g	￥ 21,126.00	2023-03-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1573567-1g	(R)-2-(tert-butoxycarbonyl)-5-oxa-2-azaspiro[3.4]Octane-8-carboxylic acid	2306248-26-8	98%	1g	￥15258	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL029-100mg	(8R)-2-tert-butoxycarbonyl-5-oxa-2-azaspiro[3.4]octane-8-carboxylic acid	2306248-26-8	95%	100mg	￥1761.0	2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL029-250mg	(8R)-2-tert-butoxycarbonyl-5-oxa-2-azaspiro[3.4]octane-8-carboxylic acid	2306248-26-8	95%	250mg	￥2817.0	2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL029-500mg	(8R)-2-tert-butoxycarbonyl-5-oxa-2-azaspiro[3.4]octane-8-carboxylic acid	2306248-26-8	95%	500mg	￥4698.0	2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL029-1g	(8R)-2-tert-butoxycarbonyl-5-oxa-2-azaspiro[3.4]octane-8-carboxylic acid	2306248-26-8	95%	1g	￥7041.0	2024-04-22